3-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazole

• IUPAC Name: 3-(3-ethoxy-1-ethylpyrazol-4-yl)-4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C18H22FN5OS/c1-4-23-11-15(17(22-23)25-6-3)16-20-21-18(24(16)5-2)26-12-13-7-9-14(19)10-8-13/h7-11H,4-6,12H2,1-3H3
• InChI Key: KWSPPRUJQBSIER-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2CC)SCC3=CC=C(C=C3)F
• Molecular Formula: C18H22FN5OS
• Molecular Weight: 375.5 g/mol
• CAS No.: 1013778-94-3

Description

3-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C18H22FN5OS and its molecular weight is 375.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and spectroscopic characterization of compounds containing 1,2,4-triazole and pyrazole rings, such as those related to the structure of interest, have been explored for their antioxidant and α-glucosidase inhibitory activities. These compounds have shown significant inhibitory potentials, suggesting their utility in biomedical research and potential therapeutic applications. The reactivity and biological evaluation of such compounds are supported by DFT calculations, molecular dynamics simulations, and various in vitro assays, highlighting their potent antioxidant properties and inhibitory effects against α-glucosidase, a key enzyme in carbohydrate digestion (Pillai et al., 2019).

Antimicrobial and Antituberculosis Activities

Further investigations into 1,2,4-triazole derivatives have also demonstrated their antimicrobial and antituberculosis potentials. Studies on new compounds starting from isonicotinic acid hydrazide show that these derivatives exhibit good to moderate antimicrobial activity, with some compounds demonstrating significant activity against various microorganisms. Such findings indicate the potential of 1,2,4-triazole derivatives in developing new antimicrobial agents, which is crucial in the fight against resistant strains of bacteria and tuberculosis (Bayrak et al., 2009).

Anticancer Activity

The structural modification of 1,2,4-triazole and pyrazole derivatives has also been shown to influence their pharmacological potential, including anticancer activity. By synthesizing and analyzing various derivatives, researchers have identified compounds with promising biological potential, including the ability to interact with biological targets like 14-α-demethylase lanosterol. Such interactions suggest the possibility of these compounds having antifungal activity and, potentially, anticancer properties, warranting further study (Fedotov et al., 2022).